Cas no 921531-96-6 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide
• CAS No: 921531-96-6
• MF: C₁₇H₁₄ClN₃O₃
• MW: 343.764362812042
• CID: 5878429
• PubChem ID: 16820331
• Update Time: 2025-07-16

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]furan-2-carboxamide
• 2-Furancarboxamide, N-[2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}furan-2-carboxamide
• 921531-96-6
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide
• AB00678125-01
• F2236-0343
• AKOS024630043
• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide

• Inchi： 1S/C17H14ClN3O3/c18-13-5-3-12(4-6-13)14-7-8-16(22)21(20-14)10-9-19-17(23)15-2-1-11-24-15/h1-8,11H,9-10H2,(H,19,23)
• InChI Key： MWBCERLQXABVRI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)=O

Computed Properties

• Exact Mass: 343.0723690g/mol
• Monoisotopic Mass: 343.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide (CAS No. 921531-96-6): A Comprehensive Overview

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide (CAS No. 921531-96-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of heterocyclic compounds known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide is characterized by a pyridazine ring fused with a furan moiety and substituted with a chlorophenyl group. This unique arrangement of functional groups imparts the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the furan ring and the chlorophenyl substituent contributes to the compound's lipophilicity and electronic properties, which are essential for its interaction with biological targets.

The synthesis of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide has been extensively studied in the literature. One common approach involves the condensation of 4-chlorobenzaldehyde with ethyl acetoacetate to form the intermediate chalcone, followed by cyclization to produce the pyridazine ring. The subsequent coupling with furan-2-carboxylic acid using coupling reagents such as EDCI and HOBt yields the final product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production.

In terms of pharmacological properties, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide has shown promising activity in various biological assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Furthermore, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide has been evaluated for its antitumor activity. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be further developed as a novel anticancer agent.

Beyond its therapeutic potential, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide has also been investigated for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for studying signaling pathways and validating therapeutic targets. For example, it has been used to probe the role of COX enzymes in inflammatory diseases and to investigate the mechanisms underlying cancer cell survival.

In conclusion, N-{2-3-(4-chlorophenyl)-6-oxo-*1*,*6*-dihydropyridazin-*1*-ylethyl}furan-*2*-carboxamide (CAS No. 921531-*9*-*6*) is a multifaceted compound with significant potential in both medicinal chemistry and chemical biology research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge.